Cas no 1000574-77-5 (<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide)

• Product Name: <br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide
• CAS No: 1000574-77-5
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 3157569
• PubChem ID: 135949941
• Update Time: 2025-04-21

<br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide Chemical and Physical Properties

Names and Identifiers

• <br>4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1- dioxide
• MFCD09877830
• 1000574-77-5
• 4,7-Dimethyl-3-[3-(dimethylamino)propylamino]-4H-1,2,4-benzothiadiazin-1,1-dioxide

• MDL： MFCD09877830
• Inchi： 1S/C14H22N4O2S/c1-11-6-7-12-13(10-11)21(19,20)16-14(18(12)4)15-8-5-9-17(2)3/h6-7,10H,5,8-9H2,1-4H3,(H,15,16)
• InChI Key： GKQXKEQHQVXMCO-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C)C=CC=2N(C)/C(=N\CCCN(C)C)/N1)(=O)=O

Computed Properties

• Exact Mass: 310.14634713Da
• Monoisotopic Mass: 310.14634713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.4Ų